Cas no 2166884-67-7 (tert-butyl 2-isothiocyanato-2-methylpropanoate)

• Product Name: tert-butyl 2-isothiocyanato-2-methylpropanoate
• CAS No: 2166884-67-7
• MF: C₉H₁₅NO₂S
• MW: 201.28590130806
• CID: 6448047
• PubChem ID: 165957608
• Update Time: 2025-10-28

tert-butyl 2-isothiocyanato-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-isothiocyanato-2-methylpropanoate
• 2166884-67-7
• EN300-1458965

• Inchi： 1S/C9H15NO2S/c1-8(2,3)12-7(11)9(4,5)10-6-13/h1-5H3
• InChI Key： PZBJDYBFXOXONY-UHFFFAOYSA-N
• SMILES： S=C=NC(C)(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 201.08234989g/mol
• Monoisotopic Mass: 201.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.8Ų

Additional information on tert-butyl 2-isothiocyanato-2-methylpropanoate

tert-butyl 2-isothiocyanato-2-methylpropanoate: A Comprehensive Overview

tert-butyl 2-isothiocyanato-2-methylpropanoate (CAS No. 2166884-67-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, often referred to as tert-butyl isothiocyanate ester, is characterized by its unique structure, which combines a tert-butyl group with an isothiocyanato functional group. The molecular formula of this compound is C10H15NO2S, and its molecular weight is approximately 215.3 g/mol. The compound exists as a colorless to pale yellow liquid, with a boiling point of around 105°C at 760 mmHg.

The synthesis of tert-butyl 2-isothiocyanato-2-methylpropanoate typically involves the reaction of isothiocyanates with appropriate alcohols under acidic or basic conditions. This reaction pathway highlights the compound's potential as an intermediate in the synthesis of more complex molecules. Recent studies have explored the use of this compound in the development of novel materials, particularly in the realm of polymer chemistry.

One of the most notable applications of tert-butyl 2-isothiocyanato-2-methylpropanoate is in the field of polyurethane production. The isothiocyanato group in this compound reacts with hydroxyl groups in polyols to form urethane linkages, which are essential for creating high-performance polyurethane materials. These materials are widely used in industries such as automotive manufacturing, construction, and electronics due to their excellent thermal stability, mechanical strength, and resistance to environmental factors.

Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative to traditional isocyanates. Unlike some conventional isocyanates, which may pose environmental or health risks, tert-butyl 2-isothiocyanato-2-methylpropanoate exhibits lower toxicity and better biodegradability, making it a promising candidate for eco-friendly applications.

In addition to its role in polymer chemistry, this compound has found utility in pharmaceutical research. The isothiocyanato group is known for its ability to act as a reactive intermediate in various biochemical pathways, potentially leading to the development of new drug delivery systems or therapeutic agents. Researchers have also investigated its potential as a precursor for synthesizing bioactive molecules with anti-inflammatory or anticancer properties.

The physical and chemical properties of tert-butyl 2-isothiocyanato-2-methylpropanoate make it suitable for use in various industrial processes. Its relatively low viscosity facilitates easy handling and processing, while its high reactivity ensures efficient participation in chemical reactions. The compound's stability under normal storage conditions further enhances its appeal as a reliable raw material for industrial applications.

From a safety standpoint, handling tert-butyl 2-isothiocyanato-2-methylpropanoate requires adherence to standard laboratory protocols due to its potential irritant properties. Proper ventilation and personal protective equipment are recommended when working with this compound to minimize exposure risks.

In conclusion, tert-butyl 2-isothiocyanato-2-methylpropanoate (CAS No. 2166884-67-7) stands out as a multifaceted compound with diverse applications across multiple industries. Its unique chemical structure, coupled with its favorable physical and chemical properties, positions it as a valuable tool in modern chemistry and materials science. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in shaping future technological advancements.